Tert-butyl 3-ethenylazetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-ethenylazetidine-1-carboxylate
• InChI: InChI=1S/C10H17NO2/c1-5-8-6-11(7-8)9(12)13-10(2,3)4/h5,8H,1,6-7H2,2-4H3
• InChI Key: YASOUSGMWNLROI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C=C
• Molecular Formula: C10H17NO2
• DSSTOX Substance ID: DTXSID30610333
• Molecular Weight: 183.25 g/mol
• CAS No.: 1026796-78-0

Description

Tert-butyl 3-ethenylazetidine-1-carboxylate is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Enantioselective Esterification Reactions : A study by Ishihara, Kosugi, Umemura, and Sakakura (2008) demonstrated the use of tert-butyl alcohol in the kinetic resolution of racemic carboxylic acids through enantioselective esterification, highlighting its utility in chiral synthesis (Ishihara et al., 2008).

• Metal-Free Alkoxycarbonylation : In 2019, Xie et al. reported a metal- and base-free protocol for preparing quinoxaline-3-carbonyl compounds using tert-butyl carbazate, which is significant for the synthesis of bioactive natural products and synthetic drugs (Xie et al., 2019).

• Thermal Decomposition Studies : Montevecchi, Manetto, Navacchia, and Chatgilialoglu (2004) explored the thermal decomposition of tert-butyl perester, providing insights into the chemical behavior of tert-butyl-related compounds under heat (Montevecchi et al., 2004).

• Development of New Chiral Auxiliaries : Research by Studer, Hintermann, and Seebach (1995) involved the synthesis and application of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, a chiral auxiliary used in peptide synthesis (Studer et al., 1995).

• Halo-Substituted Pyrazolo[5,1-c][1,2,4]triazines Synthesis : Ivanov et al. (2017) synthesized halo-substituted pyrazolo[5,1-c][1,2,4]triazines using tert-butyl nitrite, contributing to the field of heterocyclic chemistry (Ivanov et al., 2017).

• Fluorous Synthesis Applications : Pardo et al. (2001) examined fluorous derivatives of tert-butyl alcohol as protecting groups, an approach beneficial for fluorous synthesis techniques (Pardo et al., 2001).

• Molecular Structure Analysis : Moriguchi et al. (2014) synthesized and analyzed the molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, contributing to the understanding of cyclic amino acid esters (Moriguchi et al., 2014).

• Polymerisation of Butadiene : Wilson and Jenkins (1992) studied the polymerisation of 1,3-butadiene using ternary catalyst systems that included tert-butyl chloride, a research relevant for polymer science (Wilson & Jenkins, 1992).

Safety and Hazards

This compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H312, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation. The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.